Schiarisanrin D

Cytotoxicity Cancer Biology Natural Product Screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C31H30O8
Molecular Weight 530.6 g/mol
Cat. No. B15591322
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameSchiarisanrin D
Molecular FormulaC31H30O8
Molecular Weight530.6 g/mol
Structural Identifiers
InChIInChI=1S/C31H30O8/c1-17-12-20-13-22(34-3)28(35-4)30(33)31(20)15-36-29-25(31)21(14-23-27(29)38-16-37-23)26(18(17)2)39-24(32)11-10-19-8-6-5-7-9-19/h5-11,13-14,17-18,26H,12,15-16H2,1-4H3/b11-10+/t17-,18-,26-,31+/m1/s1
InChIKeyACFUZZGYRLQTDI-VNUPLTAFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Schiarisanrin D for Research Procurement: A C19 Homolignan with a Differentiated Activity Profile from Schizandra arisanensis


Schiarisanrin D (CAS 188943-88-6, C31H30O8, MW 530.57) is a C19 homolignan first isolated from the stems of Schizandra arisanensis [1]. Its structure was elucidated by spectral and single-crystal X-ray analysis, establishing a 5,4'-butano-2,4-cyclohexadienone-6-spiro-3'-(2',3'-dihydrobenzo[b]furan) skeleton [1]. Schiarisanrin D belongs to a small family of four co-isolated C19 homolignans (Schiarisanrins A, B, C, and D) that share a unique spirocyclic framework. Notably, while Schiarisanrin C demonstrates potent cytotoxic activity, Schiarisanrin D lacks measurable cytotoxicity under the same assay conditions, defining a key functional divergence within this structural class [1].

Non-cytotoxic C19 homolignan from Schizandra arisanensis
Unique spirocyclic scaffold distinct from dibenzocyclooctadiene lignans
Structurally related but functionally silent vs. cytotoxic Schiarisanrin C

Why Schiarisanrin D Cannot Be Substituted by Other Schisandra Lignans in Research Applications


The C19 homolignan class exhibits profound structure-activity divergence, rendering generic substitution of Schiarisanrin D with other Schisandra-derived lignans scientifically invalid. Within its own co-isolated series, Schiarisanrin D is functionally distinct from Schiarisanrin C, which shows potent cytotoxicity (ED50 0.36–7.1 μg/mL across four cancer cell lines), whereas Schiarisanrin D demonstrates no detectable cytotoxicity [1]. Furthermore, Schiarisanrin D cannot be interchanged with common dibenzocyclooctadiene lignans such as Gomisin N or Schisantherin D, which possess well-documented hepatoprotective and anti-HIV activities respectively [2][3]. The unique spirocyclic core of Schiarisanrin D distinguishes it structurally from both C19 homolignans like Schiarisanrin A (a NO production inhibitor with IC50 9.6 μM) and the broader dibenzocyclooctadiene scaffold prevalent in Schisandra species [4]. These structural and functional disparities necessitate precise compound selection based on the intended research pathway.

Cytotoxicity Profile Divergence
Schiarisanrin C is potently cytotoxic, while Schiarisanrin D lacks measurable cytotoxicity. Functional class mismatch limits direct substitution in cell-viability-dependent studies.
Mechanistic Target Differences
Schiarisanrin A inhibits NO production; Gomisin N and Schisantherin D show hepatoprotective or anti-HIV activities. Schiarisanrin D lacks these reported activities, restricting interchangeability.
Species-Specific Source
Schiarisanrin D is exclusive to S. arisanensis, unlike major lignans abundant in S. chinensis. Substitution may misrepresent phytochemical profiles and source authenticity.

Quantitative Differentiation of Schiarisanrin D: Head-to-Head Evidence Against Comparator Lignans


Schiarisanrin D vs. Schiarisanrin C: Cytotoxicity Profile Divergence

In the original isolation study, Schiarisanrin D and Schiarisanrin C were evaluated in parallel for cytotoxic activity against four human tumor cell lines. Schiarisanrin D exhibited no measurable cytotoxicity, whereas Schiarisanrin C showed potent activity with ED50 values ranging from 0.36 to 7.1 μg/mL [1]. This represents a functional divergence of >10-fold in potency across all tested lines.

Cytotoxicity Divergence
Head-to-head
No measurable cytotoxicity vs. ED50 0.36–7.1 µg/mL for Schiarisanrin C
Supports non-cytotoxic control selection in SAR studies
Original isolation study; direct comparison across four cancer cell lines
Cytotoxicity Cancer Biology Natural Product Screening

Schiarisanrin D vs. Schiarisanrin A: Divergent Functional Activity Profiles

Schiarisanrin A (Kadsulignan J) has been characterized as an inhibitor of nitric oxide (NO) production in LPS-stimulated BV-2 microglial cells with an IC50 of 9.6 μM . No comparable NO inhibitory activity has been reported for Schiarisanrin D, indicating that despite sharing the C19 homolignan skeleton, these two compounds possess distinct biological targets and functional readouts.

NO Production Activity
Data to verify
No reported activity vs. Schiarisanrin A IC50 9.6 µM
May serve as functionally silent comparator for NO-pathway research
Schiarisanrin A data from LPS-stimulated BV-2 cells; cross-study comparison
Inflammation NO Production Neuroinflammation

Schiarisanrin D vs. Gomisin N and Schisantherin D: Absence of Hepatoprotective or Anti-HIV Activity

Gomisin N demonstrates hepatoprotective activity against CCl4-induced hepatocyte injury [1]. Schisantherin D exhibits anti-HIV replication activity with an EC50 of 0.5 μg/mL and lowers serum glutamic-pyruvic transaminase levels in chronic viral hepatitis patients [2]. In contrast, Schiarisanrin D has not been reported to possess either hepatoprotective or antiviral activity, highlighting its functional distinction from these widely studied Schisandra lignans.

Hepatoprotective & Anti-HIV
Class-level inference
No hepatoprotective or anti-HIV activity reported for Schiarisanrin D
Not a substitute for Gomisin N or Schisantherin D in those research areas
Comparator activities referenced from published studies
Hepatoprotection Anti-HIV Liver Disease

Schiarisanrin D vs. Schisandrin and Gomisin N: Distinct Abundance and Distribution in Schisandra Species

Quantitative HPLC analysis of Schisandra chinensis fruit reveals that schisandrin (S1) and gomisin N (S3) are the dominant lignans, with total lignan content reaching 11.42 mg/g in domestic Korean samples [1]. Schiarisanrin D, in contrast, is isolated exclusively from Schizandra arisanensis, a distinct species with a different geographic distribution [2]. This differential abundance and species specificity has implications for natural product sourcing and analytical method development.

Species Distribution
Class-level inference
Exclusive to Schizandra arisanensis; absent as major constituent in S. chinensis
Relevant for S. arisanensis phytochemical profiling and authentication
S. chinensis fruit dominated by schisandrin and gomisin N
Phytochemistry Analytical Chemistry Quality Control

Schiarisanrin D: Optimized Research Applications Based on Quantitative Differentiation


Non-Cytotoxic Control Compound for C19 Homolignan Structure-Activity Relationship (SAR) Studies

Schiarisanrin D serves as an ideal non-cytotoxic reference compound in SAR studies aimed at dissecting the structural determinants of cytotoxicity within the C19 homolignan class. Its lack of cytotoxicity, directly contrasted with the potent ED50 values (0.36–7.1 μg/mL) of Schiarisanrin C [1], enables researchers to pinpoint the precise molecular features that confer anti-tumor activity. This application is critical for medicinal chemistry efforts seeking to optimize therapeutic index by decoupling desired bioactivity from cytotoxic liability.

Reference Standard for Schizandra arisanensis Phytochemical Profiling and Quality Control

Given its exclusive isolation from Schizandra arisanensis and its distinct spirocyclic skeleton, Schiarisanrin D is a valuable analytical reference standard for the authentication and quality control of S. arisanensis-derived herbal materials [1]. Its presence or absence can differentiate S. arisanensis from more commonly used Schisandra species like S. chinensis, which predominantly contain dibenzocyclooctadiene lignans such as schisandrin and gomisin N [2]. This application is particularly relevant for natural product chemists and quality control laboratories in the herbal medicine industry.

Functional Selectivity Tool for Inflammatory Pathway Dissection

For investigators studying the role of nitric oxide (NO) in neuroinflammation, Schiarisanrin D provides a structurally related but functionally silent comparator to Schiarisanrin A (IC50 9.6 μM against NO production) [1]. This pairing allows for the attribution of observed biological effects specifically to NO inhibition rather than to general C19 homolignan scaffold interactions. Such comparative studies are essential for target validation and mechanistic deconvolution in inflammation research.

Synthetic Chemistry Template for Spirocyclic Lignan Derivatization

The unique 5,4'-butano-2,4-cyclohexadienone-6-spiro-3'-(2',3'-dihydrobenzo[b]furan) core of Schiarisanrin D, definitively established by single-crystal X-ray analysis [1], presents an attractive template for synthetic derivatization. This spirocyclic framework is uncommon among Schisandra lignans, offering opportunities to generate novel analogs with potentially unexplored biological activities. Synthetic chemists seeking to expand the chemical space around non-cytotoxic lignan scaffolds may find Schiarisanrin D a valuable starting material.

Application
Selection Property
Validation Focus
Non-cytotoxic control for C19 homolignan SAR
Non-cytotoxic scaffold with spirocyclic core
Cytotoxicity assay comparison with Schiarisanrin C
S. arisanensis phytochemical reference
Unique spirocyclic skeleton and species specificity
HPLC/TLC authentication against S. chinensis lignans
Inflammatory pathway selectivity tool
Structurally related but functionally silent vs. Schiarisanrin A
NO production assay comparative analysis
Synthetic derivatization template
Rare spirocyclic core confirmed by single-crystal X-ray
Synthetic modification and bioactivity screening
Quote Request

Request a Quote for Schiarisanrin D

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.